Cas no 1368302-66-2 (3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid)

• Product Name: 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid
• CAS No: 1368302-66-2
• MF: C₈H₅F₃N₂O₂S
• MW: 250.197710752487
• CID: 1090590
• PubChem ID: 72183122
• Update Time: 2025-05-28

3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid
• 3-methyl-6-(trifluoromethyl)imidazo[2,1-b][1,3]thiazole-5-carboxylic acid
• AKOS019067696
• 1368302-66-2
• D72961
• CS-0058433
• 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylicacid
• DTXSID90858613

• Inchi： 1S/C8H5F3N2O2S/c1-3-2-16-7-12-5(8(9,10)11)4(6(14)15)13(3)7/h2H,1H3,(H,14,15)
• InChI Key： SQBRRBURKCMCOT-UHFFFAOYSA-N
• SMILES： S1C=C(C)N2C1=NC(C(F)(F)F)=C2C(=O)O

Computed Properties

• Exact Mass: 250.00238307g/mol
• Monoisotopic Mass: 250.00238307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid

Comprehensive Overview of 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 1368302-66-2)

3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 1368302-66-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the imidazo[2,1-b]thiazole family, a class of fused heterocycles known for their diverse biological activities. The presence of a trifluoromethyl group and a carboxylic acid moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive agents. The compound's CAS No. 1368302-66-2 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in the scientific community.

The synthesis of 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid typically involves multi-step reactions, including cyclization and functional group transformations. Its imidazo[2,1-b]thiazole core is structurally analogous to several FDA-approved drugs, which has spurred investigations into its pharmacokinetic properties. The trifluoromethyl group, a hallmark of modern medicinal chemistry, contributes to improved metabolic stability and binding affinity in target proteins.

From an industrial perspective, CAS No. 1368302-66-2 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly routes to produce this compound, aligning with global trends toward reducing hazardous waste. Additionally, its potential use in crop protection formulations has attracted interest from the agrochemical sector, where fluorinated heterocycles are prized for their efficacy and selectivity.

Analytical characterization of 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm the structural integrity of the compound, which is critical for its application in high-value research. The compound's solubility and stability profiles are also key considerations for formulators and end-users.

In summary, 3-Methyl-6-(trifluoromethyl)imidazo[2,1-b]thiazole-5-carboxylic acid (CAS No. 1368302-66-2) represents a versatile and promising chemical entity with broad applicability. Its role in advancing drug discovery, agrochemical innovation, and material science underscores its importance in contemporary research. As scientific inquiries into fluorinated heterocycles continue to expand, this compound is poised to remain a focal point of interdisciplinary studies.